Cas no 1896376-55-8 (2-Oxopentane-1-sulfonyl fluoride)

• Product Name: 2-Oxopentane-1-sulfonyl fluoride
• CAS No: 1896376-55-8
• MF: C₅H₉FO₃S
• MW: 168.186564207077
• CID: 5699668
• PubChem ID: 115013396
• Update Time: 2025-10-29

2-Oxopentane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-Oxopentane-1-sulfonyl fluoride
• 1896376-55-8
• EN300-1165717
• 2-Oxopentane-1-sulfonylfluoride
• CID 115013396
• 1-Pentanesulfonyl fluoride, 2-oxo-

• Inchi： 1S/C5H9FO3S/c1-2-3-5(7)4-10(6,8)9/h2-4H2,1H3
• InChI Key： VTYLJERJDRNLTC-UHFFFAOYSA-N
• SMILES： S(CC(CCC)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 168.02564348g/mol
• Monoisotopic Mass: 168.02564348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.248±0.06 g/cm3(Predicted)
• Boiling Point: 248.8±23.0 °C(Predicted)

Additional information on 2-Oxopentane-1-sulfonyl fluoride

Research Brief on 2-Oxopentane-1-sulfonyl Fluoride (CAS: 1896376-55-8): Recent Advances and Applications in Chemical Biology and Medicinal Chemistry

2-Oxopentane-1-sulfonyl fluoride (CAS: 1896376-55-8) is a sulfonyl fluoride derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. Sulfonyl fluorides are known for their unique reactivity, particularly in covalent inhibition and activity-based protein profiling (ABPP). This compound, with its distinct structural features, has emerged as a promising tool for probing enzymatic activity and developing targeted therapeutics. Recent studies have highlighted its potential in selective protein modification and drug discovery, making it a subject of intense research.

One of the key applications of 2-Oxopentane-1-sulfonyl fluoride lies in its role as a covalent inhibitor. Covalent inhibitors are increasingly being explored in drug discovery due to their ability to form irreversible bonds with target proteins, offering prolonged pharmacological effects. Recent research has demonstrated that this compound exhibits high selectivity for certain serine hydrolases, a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders. The compound's ability to selectively modify these enzymes makes it a valuable tool for both mechanistic studies and therapeutic development.

In addition to its inhibitory properties, 2-Oxopentane-1-sulfonyl fluoride has been utilized in activity-based protein profiling (ABPP). ABPP is a powerful technique for identifying and characterizing enzyme activities in complex biological systems. A recent study published in the Journal of Medicinal Chemistry employed this compound to profile serine hydrolases in cancer cell lines, revealing novel enzyme targets that could be exploited for therapeutic intervention. The study underscored the compound's utility in uncovering hidden enzymatic activities and pathways, providing new insights into disease mechanisms.

The synthesis and optimization of 2-Oxopentane-1-sulfonyl fluoride have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating its broader application in research. A 2023 study in Organic Letters detailed a novel synthetic route that improves the scalability and efficiency of producing sulfonyl fluorides, including 2-Oxopentane-1-sulfonyl fluoride. These developments are critical for ensuring the compound's availability for large-scale studies and potential clinical applications.

Looking ahead, the potential therapeutic applications of 2-Oxopentane-1-sulfonyl fluoride are being explored in various disease contexts. Preliminary studies have shown its efficacy in modulating enzyme activities associated with inflammation and metabolic disorders. For instance, a recent preprint on bioRxiv reported that the compound could inhibit key enzymes involved in the biosynthesis of pro-inflammatory mediators, suggesting its potential as an anti-inflammatory agent. Further research is needed to validate these findings and assess the compound's safety and efficacy in vivo.

In conclusion, 2-Oxopentane-1-sulfonyl fluoride (CAS: 1896376-55-8) represents a versatile and promising tool in chemical biology and medicinal chemistry. Its applications in covalent inhibition, activity-based protein profiling, and therapeutic development highlight its broad utility. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications, paving the way for novel therapeutic strategies. As the field continues to evolve, this compound is likely to remain a focal point of innovation and discovery.